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Compound of Interest

Compound Name: (Z)-Akuammidine

Cat. No.: B15590302 Get Quote

Providing essential safety and logistical information for the proper disposal of (Z)-
Akuammidine, this document outlines procedural guidance for researchers, scientists, and

drug development professionals. Given the limited specific data on the disposal of (Z)-
Akuammidine, these recommendations are based on general best practices for the handling

and disposal of hazardous chemical waste and similar alkaloid compounds.

(Z)-Akuammidine is an alkaloid compound for which detailed, substance-specific disposal

procedures have not been formally established.[1] The available safety data sheets (SDS) and

chemical literature lack specific instructions for its disposal, often deferring to general

guidelines for chemical waste. Therefore, it is imperative to handle (Z)-Akuammidine with

caution and to adhere to the established protocols for hazardous waste management at your

institution.

Key Chemical and Physical Properties
Understanding the properties of (Z)-Akuammidine is the first step toward safe handling and

disposal. The following table summarizes key data points for this compound.
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Property Value Reference

CAS Number 113973-31-2 [1][2]

Molecular Formula C21H24N2O3 [2]

Molecular Weight 352.434 g/mol [2]

Appearance White solid/crystal powder [3][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Storage

Store in a well-closed

container, protected from air

and light. Refrigerate or freeze

for long-term storage.

[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol provides a general framework for the safe disposal of (Z)-
Akuammidine. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields or goggles, and chemical-

resistant gloves (e.g., nitrile).

If handling the powder form and there is a risk of inhalation, use a dust mask or work in a

ventilated fume hood.

2. Waste Identification and Segregation:

All waste containing (Z)-Akuammidine, including contaminated labware (e.g., pipette tips,

vials), solutions, and spill cleanup materials, must be treated as hazardous chemical waste.
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Do not mix (Z)-Akuammidine waste with other waste streams unless explicitly permitted by

your EHS office.

3. Waste Collection:

Solid Waste: Collect solid (Z)-Akuammidine and contaminated disposable labware in a

designated, properly labeled, and sealed hazardous waste container. The container should

be made of a material compatible with the chemical.

Liquid Waste: Collect solutions containing (Z)-Akuammidine in a designated, leak-proof,

and sealed hazardous waste container. The container should be clearly labeled with the

chemical name and concentration.

Empty Containers: The original container of (Z)-Akuammidine, even if seemingly empty,

should be disposed of as hazardous waste. If institutional policy allows for the rinsing of

containers, the first rinse must be collected as hazardous waste.[6]

4. Labeling and Storage:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "(Z)-Akuammidine."

Include the approximate concentration and quantity of the waste.

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.[6]

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department.[6]

Do not dispose of (Z)-Akuammidine down the drain or in the regular trash.[6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of (Z)-
Akuammidine.
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Caption: Workflow for the safe disposal of (Z)-Akuammidine.
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Disclaimer: The information provided is based on general laboratory safety principles. The

absence of specific disposal guidelines for (Z)-Akuammidine necessitates a conservative

approach. Always prioritize the guidance of your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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